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Compound of Interest

Compound Name: 5-Bromoquinoline

Cat. No.: B189535

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the safety and handling precautions for 5-
bromoquinoline (CAS No: 4964-71-0). Intended for professionals in research, and drug
development, this document synthesizes critical information from safety data sheets (SDS) and
chemical literature. It covers physical and chemical properties, hazard identification, personal
protective equipment (PPE), emergency procedures, and safe handling and storage protocols.
While quantitative toxicity data for 5-bromoquinoline is limited in publicly available literature,
this guide presents the known toxicological profile and outlines standard experimental
methodologies for toxicity assessment. All quantitative data are summarized in structured
tables for ease of reference, and key workflows are visualized using diagrams to ensure clarity
and promote a safe laboratory environment.

Chemical and Physical Properties

5-Bromoquinoline is a solid, appearing as a white to off-white or light yellow to green powder
or crystal.[1][2] It is characterized by the following properties:
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Property Value Reference(s)
Molecular Formula CoHeBrN [3]
Molecular Weight 208.05 g/mol [3]
CAS Number 4964-71-0

White to off-white or light
Appearance

yellow to green powder/crystal
Melting Point 43-48 °C

) > 110 °C (> 230 °F) - closed

Flash Point

cup
Solubility Low water solubility.

- Stable under normal

Stability

conditions.

Hazard Identification and Classification

5-Bromoquinoline is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:
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Hazard
Hazard Class Category GHS Code Reference(s)
Statement
Acute Toxicity, Harmful if
4 H302
Oral swallowed
Skin .
) o Causes skin
Corrosion/Irritatio 2 H315 S
irritation
n
Serious Eye ]
Causes serious
Damage/Eye 1 H318
o eye damage
Irritation
Specific Target
Organ Toxicity - May cause
Single Exposure 3 H335 respiratory
(Respiratory tract irritation
irritation)
GHS Pictograms:
Pictogram Hazard
rialt text Corrosion
ialt text Exclamation Mark

Signal Word: Danger

Toxicological Information

While the toxicological properties of 5-bromoquinoline have not been fully investigated, the
available data indicates that it is harmful if swallowed and causes skin and serious eye
irritation. It may also cause respiratory irritation.
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Quantitative Toxicity Data

Specific quantitative toxicity data, such as LD50 (Lethal Dose, 50%) values, for 5-
bromoquinoline are not readily available in the reviewed literature.

Potential Signaling Pathways in Toxicity

The precise metabolic and toxicological pathways of 5-bromoquinoline have not been
elucidated. However, studies on related quinoline compounds suggest that their toxicity may
involve various mechanisms, including the inhibition of key enzymes or interference with
cellular signaling cascades. For instance, some quinoline derivatives have been shown to
impact pathways like the PI3K/Akt signaling pathway, which is crucial for cell survival and
proliferation. It is plausible that the toxic effects of 5-bromoquinoline could be mediated
through similar mechanisms.
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Caption: Hypothetical signaling pathway for 5-bromoquinoline toxicity.

Experimental Protocols for Toxicity Assessment

Standardized protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD), are recommended for assessing the toxicity of chemical
substances.

Acute Oral Toxicity - OECD Test Guideline 423

This method is used to estimate the acute oral toxicity of a substance.
Methodology:
e Animal Selection: Healthy, young adult rodents (usually rats) are used.

e Housing and Feeding: Animals are housed in standard conditions with access to food and
water. They are fasted prior to dosing.
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e Dose Administration: A single dose of the substance is administered by gavage using a
stomach tube.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.
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Caption: Experimental workflow for OECD Guideline 423 (Acute Oral Toxicity).

Safe Handling and Storage
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling 5-bromoquinoline to minimize exposure.

PPE Category

Item

Specification Reference(s)

Eye and Face

Protection

Safety glasses with

side-shields or

goggles

Must meet appropriate
government standards
such as NIOSH (US)
or EN 166 (EU). A
face shield may be
required for splash

hazards.

Hand Protection

Chemical-resistant

gloves

Nitrile or neoprene
gloves are
recommended.
Gloves should be
inspected before use
and disposed of
properly after
handling.

Body Protection

Laboratory coat

Along-sleeved,
buttoned lab coat is
required to protect

skin and clothing.

Respiratory Protection

Air-purifying respirator

Recommended if
working in a poorly
ventilated area or if
dust/aerosol
generation is likely.
Use a NIOSH-

approved respirator.

Handling Procedures

e Use only in a well-ventilated area, preferably in a chemical fume hood.
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Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Storage

o Keep container tightly closed in a dry, cool, and well-ventilated place.

» Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
Eirst Aid Measures

Exposure Route First Aid Procedure

Reference(s)

Move person into fresh air. If

not breathing, give artificial

Inhalation o
respiration. Consult a
physician.
Wash off with soap and plenty
Skin Contact of water. Consult a physician if

irritation persists.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact . o
easy to do. Continue rinsing.
Get immediate medical

attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person.

Rinse mouth with water.

Consult a physician.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides, carbon oxides, and hydrogen bromide.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.
Avoid dust formation.

o Environmental Precautions: Do not let product enter drains.

o Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid
generating dust.
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Caption: General workflow for the safe handling of 5-bromoquinoline.
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Conclusion

5-Bromogquinoline is a valuable compound in research and development with defined hazards
that necessitate careful handling. Adherence to the safety precautions outlined in this guide,
including the consistent use of appropriate personal protective equipment and adherence to
proper handling and emergency procedures, is essential for minimizing risk and ensuring a
safe laboratory environment. Further toxicological studies are warranted to provide a more
comprehensive quantitative understanding of the safety profile of 5-bromoquinoline.

Disclaimer

This document is intended for informational purposes only and is based on a review of publicly
available safety data sheets and chemical literature. It is not a substitute for a comprehensive
risk assessment that should be conducted by qualified professionals before handling this
chemical. Users should always consult the most current Safety Data Sheet (SDS) provided by
the supplier for the most up-to-date and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Bromoquinoline | CymitQuimica [cymitquimica.com]

2. WERCS Studio - Application Error [assets.thermofisher.com]

3. 5-JREME 97% | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [5-Bromoquinoline: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189535#safety-and-handling-precautions-for-5-
bromoquinoline]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b189535?utm_src=pdf-body
https://www.benchchem.com/product/b189535?utm_src=pdf-body
https://www.benchchem.com/product/b189535?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/3B-B3078/5-bromoquinoline/
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/HK/zh/product/aldrich/714429
https://www.benchchem.com/product/b189535#safety-and-handling-precautions-for-5-bromoquinoline
https://www.benchchem.com/product/b189535#safety-and-handling-precautions-for-5-bromoquinoline
https://www.benchchem.com/product/b189535#safety-and-handling-precautions-for-5-bromoquinoline
https://www.benchchem.com/product/b189535#safety-and-handling-precautions-for-5-bromoquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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